Cas no 794507-89-4 ((R)-7-Bromo-1,2,3,4-tetrahydro-naphthalen-1-ylamine)

(R)-7-Bromo-1,2,3,4-tetrahydro-naphthalen-1-ylamine is a chiral amine derivative of a brominated tetralin scaffold, serving as a valuable intermediate in organic synthesis and pharmaceutical research. Its stereospecific (R)-configuration makes it particularly useful for asymmetric synthesis and the development of enantiomerically pure compounds. The bromine substituent at the 7-position offers a reactive handle for further functionalization via cross-coupling or nucleophilic substitution reactions. This compound’s rigid tetralin structure enhances stability while maintaining reactivity, making it suitable for applications in medicinal chemistry, such as the synthesis of bioactive molecules or ligands. High purity and well-defined stereochemistry ensure reproducibility in research and industrial processes.
(R)-7-Bromo-1,2,3,4-tetrahydro-naphthalen-1-ylamine structure
794507-89-4 structure
Product Name:(R)-7-Bromo-1,2,3,4-tetrahydro-naphthalen-1-ylamine
CAS No:794507-89-4
MF:C10H12BrN
MW:226.112981796265
MDL:MFCD07374012
CID:2158517
PubChem ID:51441570
Update Time:2025-10-13

(R)-7-Bromo-1,2,3,4-tetrahydro-naphthalen-1-ylamine Chemical and Physical Properties

Names and Identifiers

    • (R)-7-bromo-1,2,3,4-tetrahydro-naphthalen-1-ylamine
    • (R)-7-broMo-1,2,3,4-tetrahydronaphthalen-1-aMine
    • 9028AH
    • AB38529
    • (1R)-7-BROMO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE
    • 794507-89-4
    • AKOS017547129
    • AS-49821
    • MFCD07374012
    • CS-0155377
    • DS-019055
    • N11010
    • EN300-3020090
    • (R)-7-Bromo-1,2,3,4-tetrahydro-naphthalen-1-ylamine
    • MDL: MFCD07374012
    • Inchi: 1S/C10H12BrN/c11-8-5-4-7-2-1-3-10(12)9(7)6-8/h4-6,10H,1-3,12H2/t10-/m1/s1
    • InChI Key: PHUSWQSCHYYQQF-SNVBAGLBSA-N
    • SMILES: BrC1C=CC2=C(C=1)[C@@H](CCC2)N

Computed Properties

  • Exact Mass: 225.01531g/mol
  • Monoisotopic Mass: 225.01531g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26
  • XLogP3: 2.3

(R)-7-Bromo-1,2,3,4-tetrahydro-naphthalen-1-ylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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A219006755-1g
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$756.02 2023-09-01
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